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Compound of Interest

Compound Name: TbPTR1 inhibitor 2

Cat. No.: B093678 Get Quote

Essential Safety and Handling Guide for TbPTR1
Inhibitor 2
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling TbPTR1 inhibitor 2 in a research environment. The following

information is intended for researchers, scientists, and drug development professionals to

ensure safe laboratory practices and mitigate potential hazards.

Personal Protective Equipment (PPE)
Proper selection and use of Personal Protective Equipment (PPE) are critical to minimize

exposure and ensure personal safety when handling TbPTR1 inhibitor 2. The following table

summarizes the recommended PPE based on the substance's Safety Data Sheet (SDS).[1]
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Protection Type Recommended Equipment Specifications & Remarks

Eye/Face Protection
Tightly fitting safety goggles or

a face shield.

Must conform to EU standard

EN 166 or US NIOSH

standards.[2]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber) and an

impervious lab coat or flame-

retardant clothing.

Gloves should be inspected

before use and comply with EU

Directive 89/686/EEC and

standard EN 374.[2]

Respiratory Protection

A full-face respirator is

recommended if exposure

limits are exceeded or if

irritation is experienced.

Work must be conducted in a

well-ventilated area.[1][2]

Footwear
Chemical-resistant, steel-toed

boots or shoes.

Recommended for general

laboratory safety.[2]

Operational and Handling Plan
A systematic approach to handling TbPTR1 inhibitor 2 is essential for maintaining a safe

laboratory environment.

Engineering Controls:

Ventilation: Always handle the compound in a well-ventilated area, such as a chemical fume

hood.[1]

Eye Wash and Safety Shower: Ensure that an eye wash station and a safety shower are

readily accessible in the immediate vicinity of the handling area.[2]

Safe Handling Practices:

Avoid contact with skin and eyes.[1]

Avoid the formation of dust and aerosols.[1]

Use non-sparking tools to prevent fire caused by electrostatic discharge.[1]
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Wash hands thoroughly after handling the compound.[2]

Do not eat, drink, or smoke in the work area.[1][2]

Storage:

Container: Store in a tightly closed container in a dry and cool place.[1][2]

Incompatibilities: Keep away from strong oxidizing agents.[2]
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Caption: General workflow for safely handling TbPTR1 inhibitor 2.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b093678?utm_src=pdf-body-img
https://www.benchchem.com/product/b093678?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093678?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


First-Aid Measures
In the event of exposure, follow these immediate first-aid measures as outlined in the Safety

Data Sheet.[1]

Exposure Route First-Aid Procedure

If Inhaled

Move the person into fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and consult a doctor

immediately. Do not use mouth-to-mouth

resuscitation if the victim ingested or inhaled the

chemical.

In Case of Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water. Consult

a doctor.

In Case of Eye Contact
Rinse with pure water for at least 15 minutes.

Consult a doctor.

If Swallowed

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.

Spill and Disposal Plan
Proper containment of spills and disposal of waste are crucial to prevent environmental

contamination and ensure regulatory compliance.

Spill Response:

Evacuate personnel to safe areas and ensure adequate ventilation.

Prevent further leakage or spillage if it is safe to do so.

Avoid dust formation.
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Use personal protective equipment, including chemical-impermeable gloves.

Collect the spilled material using spark-proof tools and explosion-proof equipment.

Promptly dispose of the collected material in accordance with appropriate laws and

regulations.[1]

Waste Disposal:

Waste Collection: Collect waste material in a suitable, sealed, and properly labeled

container.[2]

Disposal Method: Dispose of the contents and container at an appropriate treatment and

disposal facility in accordance with applicable laws and regulations. Do not let the chemical

enter drains.[1]

Segregation: Chemical waste should be segregated based on compatibility. Do not mix with

incompatible waste streams.[3][4]

Waste Generated Collect in a Labeled, Sealed Container Segregate from Incompatible Wastes Store in Designated Satellite Accumulation Area Dispose via Authorized Waste Disposal Service Proper Disposal

Click to download full resolution via product page

Caption: Step-by-step waste disposal plan for TbPTR1 inhibitor 2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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